2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H17NO2S/c21-18(20-14-17-12-7-13-23-17)19(22,15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-13,22H,14H2,(H,20,21)
• InChI Key: CWVPRRNRBYYQCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)NCC3=CC=CS3)O
• Molecular Formula: C19H17NO2S
• Molecular Weight: 323.4 g/mol

Description

2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide (HTA) is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of the drug acetaminophen and has been shown to have unique biochemical and physiological effects that make it useful in a variety of research applications.

Mechanism of Action

The exact mechanism of action of 2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide is not fully understood, but it is believed to act through a number of different pathways in the body. These include modulation of the activity of certain enzymes and receptors, as well as the regulation of various cellular signaling pathways. This compound has also been shown to have antioxidant properties, which may contribute to its overall effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in various research studies. These include modulation of the activity of certain enzymes and receptors, as well as the regulation of various cellular signaling pathways. This compound has also been shown to have antioxidant properties, which may contribute to its overall effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide in lab experiments is its unique properties, which make it useful in a variety of research applications. However, there are also some limitations to its use, including the need for specialized equipment and expertise to synthesize and work with the compound.

Future Directions

There are a number of potential future directions for research involving 2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide. These include further investigation into its mechanisms of action, as well as its potential applications in drug development and disease treatment. Additionally, there may be opportunities to explore the use of this compound in other areas of scientific research, such as materials science and nanotechnology.
In conclusion, this compound (this compound) is a chemical compound with unique properties that make it useful in a variety of scientific research applications. Its mechanisms of action and biochemical and physiological effects are still being studied, and there are many potential future directions for research involving this compound.

Synthesis Methods

2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The exact method of synthesis may vary depending on the specific laboratory and equipment used, but generally involves the use of solvents, catalysts, and other chemical agents to produce the final product.

Scientific Research Applications

2-hydroxy-2,2-diphenyl-N-(thiophen-2-ylmethyl)acetamide has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and neuroscience. It has been shown to have a number of unique properties that make it useful in these areas, including its ability to modulate certain cellular signaling pathways and its potential as a tool for studying the mechanisms of drug action.